Cas no 30269-05-7 (Acetamide,N-(8-nitro-1-pyrenyl)-)
30269-05-7 structure
Product Name:Acetamide,N-(8-nitro-1-pyrenyl)-
CAS No:30269-05-7
MF:C18H12N2O3
MW:304.29948425293
CID:313409
PubChem ID:169140
Update Time:2025-04-19
Acetamide,N-(8-nitro-1-pyrenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(8-nitro-1-pyrenyl)-
- N-(8-Nitropyren-1-yl)ethanimidic acid
- N-(8-Nitro-1-pyrenyl)acetamide
- Acetamide, N-(8-nitro-1-pyrenyl)-
- 30269-05-7
- DTXSID30952629
-
- Inchi: 1S/C18H12N2O3/c1-10(21)19-15-8-4-11-2-3-12-5-9-16(20(22)23)14-7-6-13(15)17(11)18(12)14/h2-9H,1H3,(H,19,21)
- InChI Key: NSGHWQRXJAAOBH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=CC=C3C=CC(=C4C=CC=1C2=C43)NC(C)=O)=O
Computed Properties
- Exact Mass: 304.08486
- Monoisotopic Mass: 304.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 72.24
Acetamide,N-(8-nitro-1-pyrenyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
30269-05-7 (Acetamide,N-(8-nitro-1-pyrenyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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